Journal Name:Journal of Natural Medicines
Journal ISSN:1340-3443
IF:3.192
Journal Website:http://link.springer.com/journal/11418
Year of Origin:0
Publisher:
Number of Articles Per Year:111
Publishing Cycle:Quarterly
OA or Not:Not
Towards Efficient In-Memory Computing Hardware for Quantized Neural Networks: State-of-the-Art, Open Challenges and Perspectives
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-07-06 , DOI: 10.1109/tnano.2023.3293026
The amount of data processed in the cloud, the development of Internet-of-Things (IoT) applications, and growing data privacy concerns force the transition from cloud-based to edge-based processing. Limited energy and computational resources on edge push the transition from traditional von Neumann architectures to In-memory Computing (IMC), especially for machine learning and neural network applications. Network compression techniques are applied to implement a neural network on limited hardware resources. Quantization is one of the most efficient network compression techniques allowing to reduce the memory footprint, latency, and energy consumption. This article provides a comprehensive review of IMC-based Quantized Neural Networks (QNN) and links software-based quantization approaches to IMC hardware implementation. Moreover, open challenges, QNN design requirements, recommendations, and perspectives along with an IMC-based QNN hardware roadmap are provided.
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Axial Plane Nanoscale Measurements of Cardiomyocytes Based on Microspheres
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-07-17 , DOI: 10.1109/tnano.2023.3295850
After eons of evolution, biological systems have developed excellent actuating methodology in micro-nano scale, which inspired the design and development of advanced microrobots. Cardiomyocytes have received extensive attention following the development of bio-syncretic robots in terms of its spontaneous contraction and high energy efficiency. However, the multipoint, high-precision synchronized, and comprehensive acquisition of the axial motion parameters of cardiomyocytes still constitutes the major factor hindering the development of quantitative control methods for bio-syncretic robots. Herein, off-focus imaging method was proposed to quantify the axial beating of cardiomyocyte. The spontaneously beating of cardiomyocytes were quantitative analyzed based on the combination of cross-correlation and off-focusing imaging. We also validated the use of the proposed SiO 2 microspheres in cardiotoxicity test. Following the administration of isoproterenol, cardiomyocytes exhibited positive inotropic and chronotropic effects. Finally, we analyzed the beating responses of individual cardiomyocytes at different locations, and we validated the feasibility of multipoint, synchronized measurements. In the future, this study can also be extended to the analysis of the motion coupling relationship between individual cardiomyocytes and cardiomyocyte clusters, thus providing a data acquisition platform for the dynamic analysis and modeling of bio-syncretic robot actuators.
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A Configurable 10T SRAM-Based IMC Accelerator With Scaled-Voltage-Based Pulse Count Modulation for MAC and High-Throughput XAC
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-04-25 , DOI: 10.1109/tnano.2023.3269946
This work proposes a 10T SRAM-based in-memory computation (IMC) architecture that can be configured to perform linear multiply-and-accumulate (MAC) operations and high-throughput XNOR-and-accumulate (XAC) operations. The IMC-MAC operation is performed by using the proposed scaled-voltage-based pulse count modulation (PCM) technique, which improves the linearity and signal margin of the MAC operation. The IMC-XAC operation is performed by using the proposed single capacitor discharge (SCD) approach with various advantages such as no deterministic error in XAC output, low latency, and less variation compared to the traditional charge sharing (TCS)-based XAC operation. The post-layout simulations of the proposed IMC architecture in a 65-nm CMOS process shows that the IMC architecture achieves a signal margin of 44.3 mV using the proposed scaled-voltage-based PCM approach in IMC-MAC mode whereas 37% less variation using the proposed SCD approach in IMC-XAC mode. In IMC-MAC mode, we achieve a 54.6 GOPS, 273 TOPS/W, and 98.67%/88.72% classification accuracy on MNIST/CIFAR-10 dataset using the convolution neural network (CNN)/ResNet20 algorithm. In IMC-XAC mode, we achieve a 3276.8 GOPS, 1092.2 TOPS/W, and 97.12% classification accuracy on the MNIST dataset using the binary neural network (BNN) algorithm.
Detail
A Novel Cascadable TCAM Using RRAM and Current Race Scheme for High-Speed Energy-Efficient Applications
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-04-28 , DOI: 10.1109/tnano.2023.3271308
In this work, a novel ternary content addressable memory (TCAM) design is proposed using resistive random-access memory (RRAM) array in 2T2R configuration. The suggested memory array adopts the current-race (CR) sensing mechanism incorporated with a match-line (ML) booster in the sensing amplifier (SA) to improve energy efficiency, search speed and tolerance to RRAM switching variation. Several innovations are implemented to enhance the design further. For large TCAM arrays, match-line sensing amplifier (MLSA) direct cascading (DC) and an SR-latch cascading (SRC) schemes are proposed and compared in search speed, energy efficiency and MLSA noise margin. A same clock phase cascading (SCPC) scheme is also introduced to reduce latency in cascading structure by placing evaluation phase of all stages in the same clock phase. Furthermore, an RRAM-based tunable delay element (RRAM-TDE) is used in the TCAM design to provide flexibility and robustness against RRAM switching variation. The resulting system demonstrates excellent speed, energy and area efficiency against other TCAM designs using CMOS and emerging non-volatile memory (eNVM). To the best of our knowledge, the proposed 64-bit 1-stage TCAM system's speed and energy consumption match the best performance reported by other eNVM-based TCAM designs. The proposed design on a 128-bit 2-stage system also has speed and energy consumption comparable to SRAM-based TCAMs with the extra advantages of (a) compact size (90% reduction) and (b) non-volatility.
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A Smart Measurement System for the Combined Nanoscale and Device Level Characterization of Electron Devices: Implementation Using Ink-Jet Printing Technologies
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-01-10 , DOI: 10.1109/tnano.2023.3234357
In this article, the integration into a single measurement system of device level and nanoscale measurement equipment is presented and applied to the electrical characterization of emerging electron devices. This system is a smart solution to simplify the test procedure, since it allows a fast switching between measurement modes (device or nanoscale level), also featuring an enlarged testing capability. Key in the system is a custom-made inkjet-printed circuit board (I-PCB) that connects the device terminals to the proper instrumentation. The flexibility offered by inkjet-printing technologies is a clear advantage, since many kinds of devices can be tested, without the need of expensive hardware modifications. As a particular case of study, the proposed strategy is demonstrated by implementing a system that alternates between standard electrical measurements with a Semiconductor Parameter Analyzer (SPA) and Conductive Atomic Force Microscopy (CAFM) nanoscale measurements on back-gate graphene field-effect transistors.
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All-Photonic Magnetic Resonance in Silicon Nanoparticles
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-02-28 , DOI: 10.1109/tnano.2023.3250560
All-photonic response in Silicon (Si) nanoparticles is dominated by magnetic resonance, leading to enhance light concentration for energy harvesting and magnetic imaging applications. The resonance phenomena occur when the natural frequency of the system matches external excitation and is well-explained by linear circuit analysis. In this paper, we propose a spherical wave impedance approach by employing the basic concept of impedance known at microwave frequencies, where it is defined as the ratio of the electric and magnetic fields to derive necessary magnetic resonance conditions. The model is used to derive various cross-section efficiencies, with results showing close agreement with the Mie solution. The proposed model is simple and compact and defines the resonance phenomena in Si nanoparticles using lumped circuit components, which is necessary for the large-scale all-photonic application of magnetic resonance using dielectric nanoparticles.
Detail
Ovarian-Cancer Biomarker (HE4) Recognition in Serum Using Hetero TFET Biosensor
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-05-04 , DOI: 10.1109/tnano.2023.3272926
Recognition of ovarian-cancer biomarker (HE4) in serum using dual-material In 0.53 Ga 0.47 As/Si hetero-structure charge-plasma-based extended gate TFET biosensor (DCE-HTFET) has been depicted in this article. The virtual fabrication flow for the configuration has been mentioned here. Silvaco ATLAS TCAD device simulator is used to optimize the device for better sensitivity. The sensitivity of the proposed model in the serum biosphere for different HE4 concentrations in histological subgroups of ovarian cancer has been investigated. An optimum ON-current to OFF-current sensitivity (S ION/IOFF ) of 18.2 × 10 6 and sensitivity regarding sub-threshold swing (S SS ) of 95% have been achieved for the “Mucinous” type histological sub-group of ovarian-cancer biomarker having 74 pmol/L concentration. The proposed biosensor has been compared with the state-of-the-art literature to highlight its efficacy.
Detail
Microcantilever Printed CuO Single Nanowire Field-Effect Transistors for Sensing Applications
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2023-03-27 , DOI: 10.1109/tnano.2023.3262279
This work reports the synthesis of copper oxide (CuO) nanowires (NWs) using thermal oxidation followed by microcantilever contact print ( $\mu$ CCP) of silver nanoparticles (AgNP) on Si-SiO $_{2}$ substrate to get field-effect transistors (FETs) in back, coplanar, and top gate configurations. CuO single NWs (SNWs) FETs with channel lengths 10–50 $\mu$ m, and diameter 200–250 nm are fabricated and characterized to understand the transport properties of SNW devices. The fabricated FETs exhibit p-type conduction with hole mobility 0.14–0.36 cm $^{2}$ V $^{-1}$ s $^{-1}$ and the hole concentration in dark and photo-excitation found to be in the range of 10 $^{16}$ –10 $^{17}$ cm $^{-3}$ and 10 $^{17}$ –10 $^{19}$ cm $^{-3}$ , respectively. The developed CuO SNW two-terminal and FETs are used to detect the white light at room temperature and ethanol at 150 $^{\circ }$ C. The FETs have limited performance but are stable for months.
Detail
Development of Eco-Friendly TiO2 Doped ZnO Nanorods Based Dual Functional Sensor for the Sewage System Monitoring
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2022-12-19 , DOI: 10.1109/tnano.2022.3230347
Pertaining to the drainage of urban runoff and the expulsion of sewage, sewer systems are a vital component of urban engineering. Owing to this, a dual functional sensor to detect the toxic gases and pipeline leakages was developed with TiO 2 doped (1, 3 and 5Wt. %) ZnO nanorods using a wet chemical approach. The morphological and structural analysis depicts the formation of nanorods morphology and characteristic ZnO hexagonal wurtzite structure (dominant (002) peak plane) despite doping. A decrease in bandgap (optical analysis −3.03 eV) and internal resistance (Nyquist plot–74 Ω) was observed when doped with 5Wt.% of TiO 2 . A distinguishing p-n junction curve was observed in all the doped samples during the photoconductivity (J-V) study. A systematic experimental exploratory of the developed sensors at room temperature unfolds the improved dual functional property of the developed sensors when exposed to target gases (10 ppm) (CH 4 –0.60 and CO–0.64) and acceleration (2.45 V at 1 g).
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Design-Technology Co-Optimizations for Symmetric Linear Synapse Behaviors in Ferroelectric FET Based Neuromorphic Computing
Journal of Natural Medicines ( IF 3.192 ) Pub Date: 2022-11-18 , DOI: 10.1109/tnano.2022.3223183
Benefitted from the strong compatibility and scalability, Hf 0.5 Zr 0.5 O 2 (HZO) based ferroelectric field-effect transistor (FeFET) has gained extensive attention as artificial neuron and synapse. In this work, with in-depth understanding of the correlations between domain switching (DS) and charge trapping (CT), multi-states in FeFET are controlled precisely by modulating the channel conductance. When DS contribution dominates, cycle-to-cycle variations can be well suppressed in the intermediate storage states. With further co-optimizations by including CT and temperature impacts, symmetric linear conductance modulations and large conductance ratios are achieved simultaneously. The biological synaptic potentiation and depression characteristics demonstrate the great potential of HZO FeFET in neuromorphic computing.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学4区 CHEMISTRY, MEDICINAL 药物化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
10.50 33 Science Citation Index Expanded Not
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